4-Bromo-2-[3-(2,4-dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C19H18BrNO4
• Molecular Weight: 404.3 g/mol
• IUPAC Name: 4-bromo-2-[(E)-3-(2,4-dimethoxyphenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C19H18BrNO4/c1-21-16-8-6-13(20)10-15(19(16)23)17(22)9-5-12-4-7-14(24-2)11-18(12)25-3/h4-11H,1-3H3,(H,21,23)/b9-5+
• InChI Key: OQLVGYYGZXUMTL-WEVVVXLNSA-N
• Isomeric SMILES: CNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=C(C=C(C=C2)OC)OC)Br
• SMILES: CNC1=CC=C(C=C(C1=O)C(=O)C=CC2=C(C=C(C=C2)OC)OC)Br

Description

4-Bromo-2-[3-(2,4-dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

4-Bromo-2-[3-(2,4-dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has potential applications in various fields of scientific research. It has been studied for its anti-cancer properties, as it has been shown to inhibit the growth of several cancer cell lines. It has also been studied for its anti-inflammatory properties, as it has been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, it has been studied for its potential use as a fluorescent probe for imaging biological systems.

Mechanism of Action

The mechanism of action of 4-Bromo-2-[3-(2,4-dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. It has also been shown to interact with cellular membranes, which may contribute to its fluorescent properties.
Biochemical and Physiological Effects:
4-Bromo-2-[3-(2,4-dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to have fluorescent properties, which make it useful for imaging biological systems.

Advantages and Limitations for Lab Experiments

One advantage of 4-Bromo-2-[3-(2,4-dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is its potential use as a fluorescent probe for imaging biological systems. It is also relatively easy to synthesize in the laboratory. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research on 4-Bromo-2-[3-(2,4-dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one. One direction is to further investigate its anti-cancer properties and potential use as a cancer treatment. Another direction is to optimize its use as a fluorescent probe for imaging biological systems. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations for its use in scientific research.

Synthesis Methods

The synthesis of 4-Bromo-2-[3-(2,4-dimethoxyphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one involves several steps. The starting material is 2,4-dimethoxybenzaldehyde, which is reacted with malonic acid in the presence of piperidine to form the corresponding diethyl ester. The diethyl ester is then reacted with methylamine and paraformaldehyde to form the corresponding imine. The imine is then reduced with sodium borohydride to form the corresponding amine. The amine is then reacted with 4-bromo-2,4,6-cycloheptatrien-1-one in the presence of acetic anhydride to form the final product.